2-(4-Trifluoromethoxyphenoxy)acetamide

• Molecular Formula: C9H8F3NO3
• Molecular Weight: 235.16 g/mol
• IUPAC Name: 2-[4-(trifluoromethoxy)phenoxy]acetamide
• InChI: InChI=1S/C9H8F3NO3/c10-9(11,12)16-7-3-1-6(2-4-7)15-5-8(13)14/h1-4H,5H2,(H2,13,14)
• InChI Key: ZIMADJMEDWGDLA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC(=O)N)OC(F)(F)F

Description

2-(4-Trifluoromethoxyphenoxy)acetamide is an acetamide derivative featuring a trifluoromethoxy (-OCF₃) substituent on the phenoxy ring. This electron-withdrawing group enhances the compound’s lipophilicity and metabolic stability compared to non-fluorinated analogs.

Comparison with Similar Compounds

Comparison with Structurally Similar Acetamide Derivatives

Substituent Effects on Phenoxy and Acetamide Moieties

Key structural variations among analogs include substituents on the phenoxy ring (e.g., -F, -Cl, -OCH₃) and the acetamide nitrogen (e.g., aryl, benzothiazole). These modifications influence electronic properties, solubility, and biological activity.

Table 1: Structural and Physicochemical Comparison

Compound Name	Phenoxy Substituent	Acetamide Substituent	Molecular Weight (g/mol)	logP/logD (Predicted)	Key Activity/Notes
2-(4-Trifluoromethoxyphenoxy)acetamide	-OCF₃	-NH₂	~255.2 (calc.)	~2.8 (high)	Expected metabolic stability
2-(4-Fluorophenoxy)acetamide	-F	-NH₂	169.15	~1.2	Lower lipophilicity
2-(4-Chloro-2-methylphenoxy)-N-[3-(trifluoromethyl)phenyl]acetamide	-Cl, -CH₃	-N-(3-CF₃Ph)	343.73	~3.5	Enhanced receptor binding
N-(6-Trifluoromethylbenzothiazole-2-yl)-2-(3,4,5-trimethoxyphenyl)acetamide	-3,4,5-OCH₃	-N-benzothiazole-CF₃	~428.4 (calc.)	~3.9	Anticancer potential (inferred)
2-(3-hydroxy-5-methylphenoxy)-N-(4-(trifluoromethyl)phenyl)acetamide (B2)	-OH, -CH₃	-N-(4-CF₃Ph)	~327.3 (calc.)	~2.5	Studied for optical properties

Pharmacological Activity

• Anticancer Potential: Analogs with morpholine, piperidine, or benzothiazole groups (e.g., compounds 38–40 in ) show marked activity against HCT-1, MCF-7, and PC-3 cell lines. The trifluoromethoxy group in the target compound may enhance target binding via hydrophobic interactions but could reduce aqueous solubility.
• Enzyme Inhibition : Trifluoromethylated benzothiazole derivatives () demonstrate improved kinase inhibition, suggesting that the -OCF₃ group in the target compound might similarly modulate enzyme activity.

Physicochemical Properties

• Solubility : Hydroxy or morpholine substituents (e.g., ) enhance solubility via hydrogen bonding, whereas -OCF₃ may necessitate prodrug strategies.